![molecular formula C10H7F3N2 B8106804 2-(Trifluoromethyl)quinolin-7-amine](/img/structure/B8106804.png)
2-(Trifluoromethyl)quinolin-7-amine
Overview
Description
2-(Trifluoromethyl)quinolin-7-amine is a useful research compound. Its molecular formula is C10H7F3N2 and its molecular weight is 212.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Properties
- Antimicrobial Studies: A study describes the synthesis of derivatives of 7-(trifluoromethyl)quinolin-4-amine, which exhibited significant antimicrobial activity against various microorganisms, including Mycobacterium smegmatis and Pseudomonas aeruginosa. This suggests potential applications as antituberculosis agents (Garudachari et al., 2014).
- Antifungal Activity: Some novel pyrazolo[3,4-d]pyrimidine derivatives, which include 4-hydrazino-8-(trifluoromethyl)quinoline, demonstrated antibacterial and antifungal activities, highlighting their potential as antimicrobial agents (Holla et al., 2006).
Anti-Proliferative and Anticancer Activity
- Potential Anticancer Agents: Research into 4-aminoquinoline derivatives, including those with the 7-(trifluoromethyl)quinolin-4-amine structure, found several compounds that exhibited significant antiproliferative activity against breast cancer cell lines. This suggests a promising direction for anticancer drug development (Ghorab et al., 2014).
- Evaluation in Cancer Treatment: A study on the structural and spectral characterization of quinoline amines, including 2-(trifluoromethyl)quinolin-7-amine, demonstrated their potential as anticancer agents. The study included molecular docking with enzymes like NQO1, providing insights into their mechanism of action (Kadela-Tomanek et al., 2020).
Photophysical and Chemical Applications
- Synthesis and Photophysical Analysis: Research on the synthesis of various quinoline derivatives, including those with trifluoromethyl groups, also explored their photophysical properties. This indicates potential applications in areas like bioimaging and fluorescence studies (Rodrigues et al., 2019).
- Regioselective Photocyclization: A study on the regioselective photocyclizations of quinoline derivatives, which included trifluoromethyl-substituted compounds, revealed changes in emission colors upon irradiation. This suggests applications in developing functional fluorophores for various uses (Karasawa et al., 2016).
properties
IUPAC Name |
2-(trifluoromethyl)quinolin-7-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N2/c11-10(12,13)9-4-2-6-1-3-7(14)5-8(6)15-9/h1-5H,14H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNRACCNXWPELKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CC(=N2)C(F)(F)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.